2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline

• IUPAC Name: [2-(1,3-benzodioxol-5-yl)quinolin-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C27H22FN3O3/c28-21-6-2-4-8-24(21)30-11-13-31(14-12-30)27(32)20-16-23(29-22-7-3-1-5-19(20)22)18-9-10-25-26(15-18)34-17-33-25/h1-10,15-16H,11-14,17H2
• InChI Key: VBDPCBZPQBUUKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC(=NC4=CC=CC=C43)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C27H22FN3O3
• Molecular Weight: 455.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline, also known as Flibanserin, is a drug that has been developed to treat hypoactive sexual desire disorder (HSDD) in women. HSDD is a condition that affects a significant number of women, causing them to have a low or absent desire for sexual activity. Flibanserin is a non-hormonal drug that acts on the central nervous system to increase sexual desire.

Mechanism of Action

2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline acts on the central nervous system by modulating the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. The drug increases the levels of dopamine and norepinephrine, which are associated with sexual desire, and decreases the levels of serotonin, which is associated with sexual inhibition.
Biochemical and Physiological Effects:
2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline has been shown to increase sexual desire and the number of satisfying sexual events in women with HSDD. The drug has also been shown to improve self-reported sexual function, sexual distress, and overall quality of life in women with HSDD. 2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline has been shown to have minimal effects on hormone levels, blood pressure, and heart rate.

Advantages and Limitations for Lab Experiments

2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline is a useful tool for studying the neurobiology of sexual desire and the central nervous system. The drug can be used in preclinical models to investigate the mechanism of action of sexual desire and the effects of neurotransmitters on sexual behavior. However, 2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline has limited use in studying the effects of hormones on sexual behavior, as it does not affect hormone levels.

Future Directions

Future research on 2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline could focus on developing new drugs with improved efficacy and safety profiles. Researchers could also investigate the potential use of 2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline in treating other sexual dysfunctions, such as female sexual arousal disorder. Additionally, research could focus on investigating the effects of 2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline on sexual behavior in preclinical models and understanding the role of neurotransmitters in sexual behavior.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline has been extensively studied in clinical trials to determine its efficacy and safety in treating HSDD in women. The drug has been shown to significantly increase the number of satisfying sexual events and sexual desire in women with HSDD. 2-(1,3-benzodioxol-5-yl)-4-{[4-(2-fluorophenyl)-1-piperazinyl]carbonyl}quinoline has also been studied in preclinical models to determine its mechanism of action and potential side effects.